[1-(2,1,3-benzothiadiazol-4-ylsulfonyl)-3-benzyl-3-piperidinyl]methanol

• IUPAC Name: [1-(2,1,3-benzothiadiazol-4-ylsulfonyl)-3-benzylpiperidin-3-yl]methanol
• InChI: InChI=1S/C19H21N3O3S2/c23-14-19(12-15-6-2-1-3-7-15)10-5-11-22(13-19)27(24,25)17-9-4-8-16-18(17)21-26-20-16/h1-4,6-9,23H,5,10-14H2
• InChI Key: PSCUYYIZKZSKGI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC=CC3=NSN=C32)(CC4=CC=CC=C4)CO
• Molecular Formula: C19H21N3O3S2
• Molecular Weight: 403.5 g/mol

Description

[1-(2,1,3-benzothiadiazol-4-ylsulfonyl)-3-benzyl-3-piperidinyl]methanol is a compound that has gained significant attention in the scientific community due to its potential applications in various fields such as pharmacology, biochemistry, and medicinal chemistry.

Mechanism of Action

The mechanism of action of [1-(2,1,3-benzothiadiazol-4-ylsulfonyl)-3-benzyl-3-piperidinyl]methanol is not fully understood. However, it has been proposed that the compound exerts its effects through the inhibition of various enzymes such as cyclooxygenase-2 (COX-2), phosphodiesterase-5 (PDE-5), and histone deacetylases (HDACs). It has also been suggested that the compound may modulate various signaling pathways such as the nuclear factor-kappa B (NF-κB) pathway and the mitogen-activated protein kinase (MAPK) pathway.
Biochemical and Physiological Effects:
[1-(2,1,3-benzothiadiazol-4-ylsulfonyl)-3-benzyl-3-piperidinyl]methanol has been shown to exhibit various biochemical and physiological effects. The compound has been demonstrated to inhibit the production of inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). It has also been shown to inhibit the proliferation of cancer cells and induce apoptosis. In addition, the compound has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of [1-(2,1,3-benzothiadiazol-4-ylsulfonyl)-3-benzyl-3-piperidinyl]methanol is its potential use as a therapeutic agent for the treatment of various diseases. The compound has also been shown to have low toxicity and good bioavailability. However, one of the limitations of the compound is its relatively complex synthesis method, which may limit its use in large-scale production.

Future Directions

There are several future directions for the study of [1-(2,1,3-benzothiadiazol-4-ylsulfonyl)-3-benzyl-3-piperidinyl]methanol. One direction is to investigate the compound's potential use as a therapeutic agent for the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Another direction is to elucidate the compound's mechanism of action and identify its molecular targets. Furthermore, the development of more efficient synthesis methods for the compound may also be an area of future research.

Synthesis Methods

The synthesis of [1-(2,1,3-benzothiadiazol-4-ylsulfonyl)-3-benzyl-3-piperidinyl]methanol involves the reaction of 2-amino-1,3-benzothiazole-4-sulfonamide with benzylpiperidine and formaldehyde. The reaction is carried out in the presence of a catalyst such as sodium hydroxide or potassium hydroxide. The resulting product is then purified through crystallization or chromatography.

Scientific Research Applications

[1-(2,1,3-benzothiadiazol-4-ylsulfonyl)-3-benzyl-3-piperidinyl]methanol has been extensively studied for its potential applications in various fields such as pharmacology, biochemistry, and medicinal chemistry. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. The compound has also been investigated for its potential use as a therapeutic agent for the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.